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Compound of Interest

Compound Name: 2-chloro-N-propylaniline
CAS No.: 55238-18-1
Cat. No.: B1316725
Get Quote
. J

Executive Safety Directive

Do not dispose of 2-chloro-N-propylaniline down the drain or in general trash. This compound
is a halogenated aromatic amine. Its disposal requires strict segregation into Halogenated
Organic Waste streams. Mishandling poses two critical risks:

« Environmental Toxicity: It is an acute marine pollutant.

+ Chemical Incompatibility: As a secondary amine, it can form carcinogenic nitrosamines if
mixed with nitrosating agents (e.g., nitrites, nitric acid) in a waste container.

Chemical Profile & Hazard Identification

Understanding the molecule is the first step to safe disposal. This profile dictates the "Why"
behind the protocols.
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Parameter

Data

Operational Implication

Chemical Name

2-chloro-N-propylaniline

Official Shipping Name

component.

CAS Number

55238-18-1 (or 95-51-2 for

parent)

Use for waste manifesting.

Molecular Class

Halogenated Secondary Amine

MUST go to Halogenated

waste stream.

Induces Methemoglobinemia

Acute Toxicity High (Oral/Dermal/Inhalation) ]
(cyanosis).
. >90°C L
Flash Point ) ) Class 11IB Combustible Liquid.
(Estimated/Combustible)
o Incompatible with Exothermic reaction with acids;
Reactivity

Oxidizers/Acids

Fire with oxidizers.

Critical Mechanism: Methemoglobinemia

Unlike simple irritants, chloroanilines absorb through the skin and oxidize hemoglobin to

methemoglobin, stripping the blood's ability to carry oxygen. Cyanosis (blue skin) is a delayed

symptom.[1] All disposal handling requires double-gloving (Nitrile/Laminate) and working within

a fume hood.

Disposal Protocol: The Segregation Workflow

The following protocol ensures compliance with RCRA (Resource Conservation and Recovery

Act) guidelines and prevents cross-contamination.

Step 1: Waste Stream Identification

You must classify this material as Halogenated Solvent/Organic Waste.

o Why? Incineration of chlorinated compounds requires scrubbers to capture acidic gases

(HCI). If you mix this with non-halogenated waste (e.g., acetone, ethanol), the entire

container must be treated as halogenated, significantly increasing disposal costs and

complexity.
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Step 2: Container Selection

o Recommended: HDPE (High-Density Polyethylene) or Glass (Amber).

e Avoid: Metal containers (aluminum/steel) if the waste is potentially acidic or wet, as the
chloride ion can accelerate corrosion.

Step 3: Chemical Compatibility Check (The "Nitrosamine
Rule")

 NEVER add this waste to a container that holds (or held) nitrosating agents (Sodium Nitrite,
Nitrosyl Chloride, Nitric Acid).

¢ Risk: Formation of N-nitroso-2-chloro-N-propylaniline, a potent carcinogen.

Step 4: Labeling

The tag must explicitly state:

"Hazardous Waste"[2][3][4][5]

“Toxic"[2][6][7]

"Halogenated"[2][4][5][8]

Constituents: "2-chloro-N-propylaniline” (Do not use abbreviations).

Visualization: Disposal Decision Logic

The following diagram illustrates the critical decision pathways for safe disposal.
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Waste Generation:

2-chloro-N-propylaniline

Is it mixed with
other chemicals?

Yes

Compatibility Check:
Contains Oxidizers or Nitrites?

No (Pure)

Yes (Risk of Fire/Nitrosamines) \No (Compatible Solvents)

CRITICAL STOP: Select Waste Stream:

Segregate immediately.

Do NOT mix. Halogenated Organics

Container:
HDPE or Amber Glass

:

Labeling:
"Toxic', 'Halogenated',
'2-chloro-N-propylaniline’

Handoff to EHS/Disposal Contractor

Click to download full resolution via product page

Figure 1: Decision logic for the segregation and packaging of halogenated amine waste.

Spill Contingency Plan

If a spill occurs outside the fume hood:
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e Evacuate & Ventilate: Clear the immediate area. The vapors are toxic.[6][7]

e PPE Up: Don a respirator (Organic Vapor cartridge), safety goggles, and double nitrile
gloves.

« Containment: Use a non-combustible absorbent (Vermiculite or Clay/Kitty Litter). Do not use
paper towels or sawdust (combustible).

» Neutralization (Optional but Recommended): If available, treat the absorbed spill with a dilute
acid neutralizer (e.qg., citric acid) only if the spill is significant and you are trained. Otherwise,
absorb as is.

» Disposal: Scoop absorbent into a wide-mouth jar, seal, and label as "Debris contaminated
with 2-chloro-N-propylaniline.”

Regulatory & Shipping Data

When preparing the waste manifest for the disposal contractor, use the following classifications.
Note that specific UN numbers may vary based on exact concentration and mixture, but the
following is the standard for the pure substance.

Regulatory Body Classification CodellID
o Toxic liquid, organic, n.o.s. (2-
DOT (USA) Proper Shipping Name N
chloro-N-propylaniline)
Hazard Class 6.1 (Toxic)
UN Number UN 2810
Packing Group Il (Keep away from food)
D001 (if flashpoint <60°C),
D003 (Reactive - rare), or Non-
Specific Halogenated Waste.
RCRA (EPA) Waste Code ] o
Note: While not explicitly P-
listed, treat as P-listed for
safety.
IMDG Marine Pollutant Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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